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Compound of Interest

Compound Name: Reactive Blue 4

Cat. No.: B078619

An In-depth Technical Guide to Reactive Blue 4

Introduction

Reactive Blue 4, also known by trade names such as Cibacron Blue F3G-A and Procion Blue
MX-R, is a versatile anthraquinone-based reactive dye.[1][2][3] Its molecular structure features
a chromophore derived from anthraquinone, which imparts the vibrant blue color.[1][4] This dye
is extensively utilized in the textile industry for dyeing cellulosic fibers like cotton, as well as
wool and silk, due to its ability to form strong covalent bonds with the fibers, ensuring high
wash fastness. Beyond its primary application in dyeing, Reactive Blue 4 serves as a valuable
tool in biochemical research. It is widely used as a ligand in affinity chromatography for the
purification of proteins and enzymes. Additionally, it functions as a single colorimetric
chemosensor for the sequential determination of multiple analytes.

Chemical Structure

The chemical structure of Reactive Blue 4 is characterized by an anthraquinone core linked to
a dichlorotriazine reactive group through an amino bridge. This dichlorotriazine group is what
allows the dye to form covalent bonds with hydroxyl or amino groups on fibers or biomolecules.
The molecule also contains sulfonic acid groups, which enhance its water solubility.

The systematic name for Reactive Blue 4 is 1-amino-4-[[3-[(4,6-dichloro-1,3,5-triazin-2-
yl)amino]-4-sulfophenyl]amino]-9,10-dihydro-9,10-dioxo-2-anthracenesulfonic acid.
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Physicochemical Properties

A summary of the key quantitative data for Reactive Blue 4 is presented in the table below.

Property Value Reference
Molecular Formula C23H14CI2NeOsS2

Molecular Weight 637.43 g/mol

CAS Number 13324-20-4

Appearance Dark blue powder

Maximum Absorbance (Amax) 607 nm in water

Solubility in Water 80 g/L at 20°C

Experimental Protocols

Synthesis of Reactive Blue 4

The manufacturing process for Reactive Blue 4 involves a multi-step synthesis. The primary
pathway consists of the condensation of 1-amino-4-bromo-9,10-dioxo-9,10-dihydroanthracene-
2-sulfonic acid (bromaminic acid) with 2,4-diaminobenzenesulfonic acid, followed by a reaction
with 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).

Step 1: Synthesis of the Intermediate Dye

¢ In a suitable reaction vessel, dissolve 3.82 g (0.01 mol) of bromaminic acid in 40 mL of
water, and heat to 90°C with stirring until fully dissolved.

¢ In a separate vessel, prepare a solution of 1.84 g (0.01 mol) of m-phenylenediamine
monosulfonic acid in 20 mL of water.

¢ Add the m-phenylenediamine monosulfonic acid solution to the bromaminic acid solution at
85°C with vigorous stirring.

¢ Introduce a catalytic amount of a CuCl solution to the reaction mixture.
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o Adjust the pH of the reaction to 8-9 using a 10% sodium carbonate solution and maintain the
reaction at 85°C for 1 hour.

» After the reaction is complete, add activated carbon for decolorization and perform a hot
filtration.

e The filtrate is then salted out, filtered, and the resulting intermediate dye product is dried.
Step 2: Condensation with Trichlorotriazine
e In a 250 mL beaker, add 1.90 g (0.0103 mol) of trichlorotriazine to 20 g of crushed ice.

e Slowly add an aqueous solution containing 0.01 mol of the intermediate dye product from
Step 1 to the trichlorotriazine slurry while maintaining the temperature between 0-5°C.

o Adjust the pH of the reaction to 4-5 using a 10% Na2COs solution. The completion of the
reaction can be monitored using a permeation circle test.

e Once the reaction is complete, add potassium acetate to precipitate the final Reactive Blue
4 dye.

« Filter the precipitate and wash the filter cake with ethanol to remove excess potassium
acetate.

e The final product is then dried to yield Reactive Blue 4.
Visualizations

Below is a diagram illustrating the synthesis workflow for Reactive Blue 4.
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Caption: Synthesis workflow for Reactive Blue 4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b078619#what-is-the-chemical-structure-of-reactive-
blue-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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